S,N,N'-Trimethylisothiouronium-d9 Iodide
Description
S,N,N’-Trimethylisothiouronium-d9 Iodide is an isotope labelled metabolite of a mixed disulfide S- (N,N-diethyldithiocarbamoyl)-N-acetyl-L-cysteine, an antimutagenic mixed disulfide from disulfiram .
Molecular Structure Analysis
The molecular formula of S,N,N’-Trimethylisothiouronium-d9 Iodide is C4H11IN2S . The IUPAC name is trideuteriomethyl N, N '-bis (trideuteriomethyl)carbamimidothioate;hydroiodide . The InChI is 1S/C4H10N2S.HI/c1-5-4 (6-2)7-3;/h1-3H3, (H,5,6);1H/i1D3,2D3,3D3; . The molecular weight is 255.17 g/mol .Physical and Chemical Properties Analysis
The physical and chemical properties of S,N,N’-Trimethylisothiouronium-d9 Iodide include a molecular weight of 255.17 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 2 . The exact mass is 255.02526 g/mol and the monoisotopic mass is also 255.02526 g/mol . The topological polar surface area is 49.7 Ų . It has a heavy atom count of 8 . The compound is canonicalized .Scientific Research Applications
Synthesis and Structural Analysis
Research on S-(Trimethoxysilylmethyl)- and S-(silatranylmethyl)isothiuronium halides and their N-substituted derivatives offers insights into the synthesis and structural properties of similar compounds. These studies reveal that these compounds exist in equilibrium between different salt structures in both solid state and solution, suggesting potential applications in the synthesis of novel organosilicon compounds and their use in materials science (Sorokin et al., 2004).
Crystal Structure Determination
The study of the crystal structure of trimethylsulfonium iodide provides foundational knowledge on the structural characteristics of sulfonium salts, which could be extrapolated to understand the structural properties of S,N,N'-Trimethylisothiouronium-d9 Iodide. This research contributes to the broader understanding of sulfonium compounds' crystallography and might be applied in materials science for designing new materials with specific properties (Zuccaro & Mccullough, 1959).
Analytical Methods and Iodine Quantification
A review of analytical methods for iodine quantification in complex matrices highlights the importance of accurate iodine measurement techniques in various fields, including environmental science, nutrition, and chemical analysis. This research is crucial for developing new methods for analyzing iodine and its compounds in diverse samples, potentially applicable to studying the behavior and applications of iodine-containing compounds like this compound (Shelor & Dasgupta, 2011).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for S,N,N'-Trimethylisothiouronium-d9 Iodide involves the reaction of S-methylisothiouronium iodide with deuterated methyl iodide in the presence of a base.", "Starting Materials": [ "S-methylisothiouronium iodide", "Deuterated methyl iodide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add S-methylisothiouronium iodide to a reaction flask", "Add deuterated methyl iodide to the reaction flask", "Add base to the reaction flask to act as a catalyst", "Heat the reaction mixture to promote the reaction", "Allow the reaction to proceed until completion", "Isolate the product by filtration or other appropriate means", "Purify the product by recrystallization or other appropriate means", "Analyze the product using appropriate spectroscopic techniques to confirm its identity and purity" ] } | |
CAS No. |
1331643-02-7 |
Molecular Formula |
C4H11IN2S |
Molecular Weight |
255.165 |
IUPAC Name |
trideuteriomethyl N,N/'-bis(trideuteriomethyl)carbamimidothioate;hydroiodide |
InChI |
InChI=1S/C4H10N2S.HI/c1-5-4(6-2)7-3;/h1-3H3,(H,5,6);1H/i1D3,2D3,3D3; |
InChI Key |
VAKZYIIFXHRFIA-KYRNGWDOSA-N |
SMILES |
CNC(=NC)SC.I |
Synonyms |
N,N,S-Trimethylthiopseudourea-d9 Hydriodide; 2,3,3-Trimethyl-2-thio-pseudourea-d9 Monohydriodide; N,N-Dimethyl-carbamimidothioic Acid-d9 Methyl Ester Monohydriodide; |
Origin of Product |
United States |
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